N-(4-iodophenyl)oxetan-3-amine
Description
“N-(4-iodophenyl)oxetan-3-amine” is a chemical compound with the molecular formula C9H10INO . It is a solid compound .
Synthesis Analysis
The synthesis of oxetanes, including “this compound”, has been explored in various studies . For instance, one approach involves the formation of oxetane through epoxide opening with Trimethyloxosulfonium Ylide . Another method involves the reduction of oximes, which can be easily obtained from corresponding keto compounds .Chemical Reactions Analysis
Oxetanes, including “this compound”, can undergo various chemical reactions . For example, they can be accessed from enantioenriched epoxides with full retention of enantiomeric purity . Oximes, such as 3-oximinooxetane, can be converted to nitramines or nitro compounds by oxidation of the amino group .Physical And Chemical Properties Analysis
“this compound” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density would require additional data .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-iodophenyl)oxetan-3-amine involves the reaction of 4-iodoaniline with glyoxal followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-iodoaniline", "glyoxal", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-iodoaniline (1.0 equiv) and glyoxal (1.2 equiv) in acetic acid and ethanol (1:1 v/v) mixture.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium borohydride (1.5 equiv) slowly with stirring.", "Step 4: Stir the reaction mixture at room temperature for 2 hours.", "Step 5: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography using a suitable solvent system to yield N-(4-iodophenyl)oxetan-3-amine as a white solid." ] } | |
CAS RN |
1341559-20-3 |
Molecular Formula |
C9H10INO |
Molecular Weight |
275.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
